Cas no 100725-92-6 (3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester
• CAS No: 100725-92-6
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD32708648
• CID: 5165840
• Update Time: 2025-10-17

3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester

• MDL： MFCD32708648
• Inchi： 1S/C14H11NO4/c1-2-17-14(16)10-8-13(19-15-10)12-7-9-5-3-4-6-11(9)18-12/h3-8H,2H2,1H3
• InChI Key： HWISQBWXLZYHEF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC3=CC=CC=C3O2)=CC(C(OCC)=O)=N1

Additional information on 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester

3-Isoxazolecarboxylic Acid, 5-(2-Benzofuranyl)-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 100725-92-6, commonly referred to as 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of isoxazole, a heterocyclic structure known for its stability and versatility in organic chemistry. The presence of the benzofuran moiety further enhances its chemical reactivity and biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

Isoxazole is a five-membered ring containing one nitrogen and one oxygen atom. The substitution pattern in this compound plays a crucial role in determining its chemical properties. The benzofuran group attached at position 5 of the isoxazole ring introduces aromaticity and increases the molecule's lipophilicity, making it more bioavailable. The ethyl ester group at position 3 contributes to the molecule's solubility and stability under physiological conditions.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular structure and reactivity. For instance, the compound has been shown to exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its biological applications, 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the isoxazole moiety. The final step involves esterification to form the ethyl ester group. Optimization of reaction conditions has been a key focus area to improve yield and purity.

From an environmental perspective, this compound has shown biodegradability under specific conditions, which is crucial for its sustainable use in industrial applications. Studies on its environmental fate have revealed that it undergoes hydrolysis in aqueous environments, leading to the formation of less toxic byproducts.

In conclusion, 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, ethyl ester (CAS No. 100725-92-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research in drug discovery, materials science, and sustainable chemistry. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing technological and therapeutic innovations.